Cas no 5444-29-1 (6-(Methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-amine)

• Product Name: 6-(Methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• CAS No: 5444-29-1
• MF: C₆H₇N₅S
• MW: 181.218278169632
• MDL: MFCD12196519
• CID: 377821
• PubChem ID: 329815990
• Update Time: 2025-04-19

6-(Methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-(Methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine,6-(methylthio)-
• 4-Amino-2-(methylmercapto)-7H-pyrazole[2,3-d]pyrimidine
• 6-methylsulfanyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• SCHEMBL446779
• 4-Amino-2-(methylmercapto)-7H-pyrazole[2,3-d]pyrimidine, AldrichCPR
• AKOS006344572
• CHEMBL1905829
• SMR001548123
• 5444-29-1
• NSC 19067
• NSC-19067
• HMS3095K08
• MLS002638653
• DTXSID30280914
• NSC19067
• 4-amino-6-methylmercaptopyrazolo[3,4-d]pyrimidine

• MDL： MFCD12196519
• Inchi： 1S/C6H7N5S/c1-12-6-9-4(7)3-2-8-11-5(3)10-6/h2H,1H3,(H3,7,8,9,10,11)
• InChI Key： CIXWMFJLFKGOND-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(=C2C=NNC2=N1)N

Computed Properties

• Exact Mass: 181.04200
• Monoisotopic Mass: 181.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.55
• Boiling Point: 526.6°C at 760 mmHg
• Flash Point: 272.3°C
• Refractive Index: 1.761
• PSA: 105.78000
• LogP: 1.23820

6-(Methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-amine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Hazardous Material Identification：